Cas no 1782727-16-5 (1-methyl-3-(pyridin-4-yl)-1H-pyrazole-5-carbaldehyde)

• Product Name: 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-5-carbaldehyde
• CAS No: 1782727-16-5
• MF: C₁₀H₉N₃O
• MW: 187.197961568832
• CID: 5905252
• PubChem ID: 83817665
• Update Time: 2025-08-03

1-methyl-3-(pyridin-4-yl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxaldehyde, 1-methyl-3-(4-pyridinyl)-
• 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-5-carbaldehyde
• 2-methyl-5-pyridin-4-ylpyrazole-3-carbaldehyde
• 1782727-16-5
• AKOS023559786
• F2198-0695

• Inchi： 1S/C10H9N3O/c1-13-9(7-14)6-10(12-13)8-2-4-11-5-3-8/h2-7H,1H3
• InChI Key： OBUSBVUVIAHXQS-UHFFFAOYSA-N
• SMILES： N1(C)C(C=O)=CC(C2C=CN=CC=2)=N1

Computed Properties

• Exact Mass: 187.074561919g/mol
• Monoisotopic Mass: 187.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 367.8±32.0 °C(Predicted)
• pka: 3.28±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-5-carbaldehyde

Comprehensive Overview of 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-5-carbaldehyde (CAS No. 1782727-16-5)

1-methyl-3-(pyridin-4-yl)-1H-pyrazole-5-carbaldehyde (CAS No. 1782727-16-5) is a versatile organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic aldehyde features a pyrazole core substituted with a pyridine ring and a formyl group, making it a valuable intermediate for synthesizing bioactive molecules. Its unique structure enables applications in drug discovery, particularly in designing kinase inhibitors and antimicrobial agents. Researchers are increasingly exploring its potential in addressing global health challenges, such as antibiotic resistance and chronic inflammatory diseases.

The compound's molecular formula and structural properties have been extensively studied to optimize its reactivity. With a molecular weight of 187.19 g/mol, 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-5-carbaldehyde exhibits favorable solubility in polar organic solvents like DMSO and methanol, facilitating its use in cross-coupling reactions. Recent publications highlight its role in click chemistry and metal-catalyzed transformations, aligning with the growing demand for sustainable synthetic methodologies. Environmental concerns have also driven interest in greener applications, such as photocatalytic degradation studies of similar N-heterocyclic compounds.

In the context of AI-driven drug discovery, this compound's SMILES notation (O=CC1=CC(=NN1C)C2=CC=NC=C2) is frequently used in cheminformatics databases to predict bioactivity. Its QSAR models suggest moderate blood-brain barrier permeability, expanding its utility in CNS-targeted therapies. As the pharmaceutical industry shifts toward fragment-based drug design, the aldehyde functionality of 1782727-16-5 provides an ideal handle for library diversification. Patent analyses reveal its incorporation in novel anticancer scaffolds, reflecting its commercial relevance in oncology research.

From a regulatory perspective, 1-methyl-3-(pyridin-4-yl)-1H-pyrazole-5-carbaldehyde is classified as a non-hazardous research chemical under standard handling conditions. However, proper PPE (personal protective equipment) is recommended during laboratory use. Stability studies indicate that storage at 2–8°C under inert atmosphere preserves its chemical integrity for extended periods. Analytical techniques like HPLC and LC-MS are commonly employed for purity verification, with typical commercial samples achieving ≥95% purity.

The compound's structure-activity relationship (SAR) has been investigated for GPCR modulation, particularly in neurodegenerative disease targets. Its pyridine-pyrazole hybrid architecture mimics natural ligand binding motifs, offering advantages in lead compound optimization. Recent trends in preclinical research emphasize its potential in metabolic disorder therapeutics, coinciding with rising global diabetes rates. Suppliers often list it under alternative identifiers like AKOS026714250 or BB 0223806, aiding procurement for academic and industrial labs.

Emerging applications include its use as a fluorescent probe precursor in bioimaging studies, capitalizing on the electron-rich pyridine moiety. Computational studies using DFT calculations have mapped its electrostatic potential surfaces, guiding derivatization strategies. As green chemistry principles gain traction, solvent-free mechanochemical approaches for functionalizing this carbaldehyde derivative are being explored. These developments position CAS 1782727-16-5 as a compound of enduring scientific interest across multiple disciplines.